Cas no 2580203-46-7 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2580203-46-7
• MF: C₂₅H₁₈N₂O₅
• MW: 426.420826435089
• CID: 5659051
• PubChem ID: 165892919
• Update Time: 2025-06-22

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580203-46-7
• EN300-27732449
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C25H18N2O5/c28-24(29)22-21(15-8-2-1-3-9-15)23(32-27-22)26-25(30)31-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13,20H,14H2,(H,26,30)(H,28,29)
• InChI Key： LEKJMRADXGIKAP-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(C(=O)O)=NO1)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.12157168g/mol
• Monoisotopic Mass: 426.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 102Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid is a key synthetic intermediate in the development of 1,2-oxazole derivatives, which have shown significant potential in pharmaceutical applications. The CAS No. 2580203-46-7 corresponds to this compound, which is characterized by its unique structural features, including the fluoren-9-ylmethoxycarbonyl group and the phenyl substituent. Recent studies have highlighted the importance of oxazole-based molecules in modulating biological activity, particularly in the context of drug discovery and targeted therapy. The methoxycarbonyl functionality further enhances the compound's reactivity and utility in chemical synthesis.

1,2-Oxazole rings are known for their ability to act as heterocyclic scaffolds in medicinal chemistry. The phenyl group in this compound contributes to aromatic interactions and π-π stacking, which are critical for molecular recognition in biological systems. The fluoren-9-yl moiety, derived from fluorene, adds steric bulk and hydrophobicity, which may influence the compound's solubility and bioavailability. These structural elements collectively define the chemical properties and biological relevance of 5-({(9H-fluoren-9-yl)methyoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid.

Recent advances in synthetic organic chemistry have focused on optimizing the efficient synthesis of oxazole derivatives. The fluoren-9-ylmethoxycarbonyl group, when combined with phenyl substituents, has been shown to improve the selectivity of enzymatic reactions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 1,2-oxazole-based compounds with fluoren-9-yl moieties exhibit enhanced antimicrobial activity against Gram-positive bacteria. This finding underscores the pharmacological potential of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid as a precursor for antibacterial agents.

The molecular structure of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid is stabilized by conjugated systems and hydrogen bonding interactions. The oxazole ring is a five-membered heterocycle with two oxygen atoms, which confers electronic effects that can modulate receptor binding. The phenyl group further enhances these effects through resonance stabilization, making the compound a versatile building block in drug design. Researchers have also explored its role in enzyme inhibition, where the fluoren-9-yl moiety may act as a structural mimic of natural substrates.

In the context of drug discovery, the 1,2-oxazole scaffold has been extensively studied for its antioxidant and anti-inflammatory properties. A 2022 review in *Drug Discovery Today* highlighted the therapeutic applications of oxazole derivatives in neurodegenerative diseases. The phenyl substituent in this compound may contribute to membrane permeability, while the fluoren-9-yl group adds hydrophobic interactions that enhance cellular uptake. These properties make 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid a promising candidate for targeted drug delivery systems.

The synthetic pathway to this compound typically involves multi-step reactions, including N-alkylation and ring closure processes. The fluoren-9-ylmethoxycarbonyl group is often introduced via Suzuki coupling or Mitsunobu reaction, which allows for precise control over stereochemistry and regioselectivity. The phenyl substituent can be incorporated through electrophilic aromatic substitution, further refining the chemical diversity of the final product. These strategies are critical for scale-up synthesis and industrial applications.

Recent computational studies have used molecular docking and quantum mechanics to predict the binding affinity of 1,2-oxazole derivatives with target proteins. The fluoren-9-yl moiety, when combined with the phenyl group, has been shown to interact with hydrophobic pockets in enzyme active sites, enhancing inhibitory activity. These findings suggest that 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid could serve as a lead compound for structure-based drug design.

Environmental and safety considerations are also important in the development of oxazole-based compounds. The fluoren-9-yl group, while beneficial for molecular interactions, may raise concerns regarding biodegradability and toxicity. Researchers are actively exploring green chemistry approaches to synthesize such compounds with reduced environmental impact. The phenyl substituent, for example, can be replaced with bio-based aromatic analogs to improve sustainability without compromising pharmacological activity.

Overall, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenyl-1,2-oxazole-3-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and functional groups make it a valuable synthetic intermediate for developing novel therapeutics. As research continues to uncover the biological mechanisms of 1,2-oxazole derivatives, this compound is poised to play a pivotal role in pharmaceutical innovation.